5-(((6-ethoxybenzo[d]thiazol-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 5-[(E)-(6-ethoxy-1,3-benzothiazol-2-yl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C14H12N4O3S2/c1-2-21-7-3-4-9-10(5-7)23-14(16-9)15-6-8-11(19)17-13(22)18-12(8)20/h3-6H,2H2,1H3,(H3,17,18,19,20,22)/b15-6+
• InChI Key: MXEMSUKRRCDUPF-GIDUJCDVSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N=CC3=C(NC(=S)NC3=O)O
• Isomeric SMILES: CCOC1=CC2=C(C=C1)N=C(S2)/N=C/C3=C(NC(=S)NC3=O)O
• Molecular Formula: C14H12N4O3S2
• Molecular Weight: 348.4 g/mol

Description

Compounds with a benzo[d]thiazol-2-yl group, such as the one in your query, are often investigated for their potential therapeutic properties. They can be part of hybrid antimicrobials, which combine the effect of two or more agents, representing a promising therapeutic strategy.

Synthesis Analysis

While the exact synthesis process for your specific compound isn’t available, similar compounds have been synthesized by coupling substituted 2-amino benzothiazoles with other compounds. For example, N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like IR spectroscopy, 1H NMR, and 13C NMR. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of new bonds and functional groups. For instance, the reaction of substituted N-(Benzo[d]thiazol-2-yl)-2-(phenylamino) benzamides with 1-(2-chloro ethyl) piperidine hydrochloride yielded final derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various analytical techniques. For instance, the yield, melting point, and spectral data (IR, 1H NMR) of N-(6-Methoxybenzo[d]thiazol-2-yl)-2-(phenyl amino) benzamide were reported.

Scientific Research Applications

Antibacterial Activity

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Insecticidal Potential

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Pesticidal Agents

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Mechanism of Action

Target of Action

Similar compounds with thiazole and sulfonamide groups have been investigated for their antibacterial activity . These molecules are known to have potent antibacterial activity against both Gram-negative and Gram-positive bacteria .

Mode of Action

It’s worth noting that similar compounds have shown a distinctive mode of action when used in conjunction with a cell-penetrating peptide . The drug–peptide complex displays faster killing-kinetics towards bacterial cells, creates pores in the bacterial cell membranes, and shows negligible haemolytic activity towards human RBCs .

Biochemical Pathways

Similar compounds have shown to affect bacterial cells by creating pores in their cell membranes .

Result of Action

Similar compounds have shown to display potent antibacterial activity against both gram-negative and gram-positive bacteria .

Action Environment

It’s worth noting that the efficacy of similar compounds has been investigated in isolation and in complex with a cell-penetrating peptide .